Cas no 1805045-74-2 (Methyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate)

• Product Name: Methyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate
• CAS No: 1805045-74-2
• MF: C₉H₅BrF₅NO₂
• MW: 334.037519216537
• CID: 4808338
• Update Time: 2025-06-11

Methyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate

• Inchi： 1S/C9H5BrF5NO2/c1-18-8(17)3-2-16-6(10)4(7(11)12)5(3)9(13,14)15/h2,7H,1H3
• InChI Key： DXHGOLPNLKQWFM-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(F)(F)F)C(C(=O)OC)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate

Methyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1805045-74-2): A Comprehensive Overview

Methyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate, identified by its CAS number 1805045-74-2, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivative class, which is renowned for its diverse biological activities and utility in the synthesis of various therapeutic agents.

The molecular structure of Methyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate is characterized by the presence of multiple fluorinated substituents, which contribute to its unique chemical properties and reactivity. The bromine atom at the 2-position and the carboxylate ester group at the 5-position provide additional functional handles for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability in drug candidates. The introduction of multiple fluorine atoms in this compound not only enhances its lipophilicity but also modulates its electronic properties, which are crucial for optimizing pharmacokinetic profiles. This has led to extensive research into its potential applications in the development of novel therapeutic agents.

One of the most compelling aspects of Methyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate is its role as a key intermediate in the synthesis of bioactive molecules. For instance, researchers have leveraged this compound to develop inhibitors targeting various enzymes and receptors involved in critical biological pathways. Its structural features make it particularly suitable for generating molecules with high selectivity and potency, which are essential for effective drug intervention.

Recent studies have highlighted the compound's utility in the development of small-molecule drugs that exhibit anti-inflammatory, anticancer, and antimicrobial properties. The fluorinated moieties enhance the compound's interaction with biological targets, leading to improved pharmacological effects. Additionally, the bromine atom serves as a versatile handle for further functionalization, allowing chemists to explore diverse structural modifications and optimize drug-like properties.

The synthesis of Methyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies underscore the compound's importance as a building block in modern pharmaceutical chemistry.

The pharmacological potential of this compound has been further explored through computational modeling and experimental validation. Virtual screening techniques have been used to identify potential binding interactions with target proteins, providing insights into its mechanism of action. Experimental studies have corroborated these findings, demonstrating its efficacy in modulating biological pathways relevant to various diseases.

In conclusion, Methyl 2-bromo-3-(difluoromethyl)-4-(trifluoromethyl)pyridine-5-carboxylate (CAS No. 1805045-74-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for fluorinated pyridines, this compound is poised to play a pivotal role in shaping the future of medicinal chemistry.